Neoplat

• Molecular Formula: C11H20N2O4Pt
• Molecular Weight: 439.37 g/mol
• InChI: InChI=1S/C6H8O4.C5H12N2.Pt/c7-4(8)6(5(9)10)2-1-3-6;6-4-5-2-1-3-7-5;/h1-3H2,(H,7,8)(H,9,10);5,7H,1-4,6H2;/t;5-;/m.1./s1
• InChIKey: GNGGKUNIVQOXQS-UTYJZAQGSA-N

Miboplatin (Neoplat/DWA-2114R): Structure and Toxicity Profile

Neoplat is the trademarked brand name for Miboplatin (developmental code DWA-2114R), a second-generation platinum(II) coordination complex originated by Chugai Pharmaceutical [1]. Structurally, it is a hybrid molecule bearing the same 1,1-cyclobutanedicarboxylate leaving group as carboplatin but incorporating a chiral (R)-2-aminomethylpyrrolidine carrier ligand in place of the ammine ligands found in cisplatin and carboplatin [2]. This structural design was intended to uncouple antitumor efficacy from the dose-limiting nephrotoxicity of cisplatin while mitigating the severe thrombocytopenia associated with carboplatin [3]. Neoplat/Miboplatin (CAS 103775-75-3; molecular formula C₁₁H₁₈N₂O₄Pt; MW 437.36) advanced to Phase III clinical trials in Japan for breast, ovarian, and prostate cancers but was discontinued in 1998 after failing to demonstrate a statistically significant efficacy advantage over cisplatin [4]. Critically, the brand name Neoplat is also used regionally (e.g., Bangladesh, India) to denote cisplatin injection products, which presents a procurement identification risk that must be resolved by CAS-number verification [5].

Workflow Chiral platinum(II) complex tool for structure–toxicity and DNA-adduct mechanism studies

Identity Procurement requires CAS verification; brand name Neoplat also used regionally for cisplatin products

Context Mechanism-of-action comparator for platinum-refractory and hyperthermic chemotherapy research

• [1] DrugFuture. Miboplatin. CAS Registry Number: 103775-75-3. Manufacturers' Codes: DWA-2114R; Trademarks: Neoplat (Chugai). View Source
• [2] MeSH Supplementary Concept Data. DWA 2114. Registry Number: 103775-75-3. Heading Mapped to: Carboplatin/analogs & derivatives. National Library of Medicine. View Source
• [3] Nakai Y. Development of platinum analogues for the treatment of lung cancer. Gan To Kagaku Ryoho. 1992 Nov;19(13):2157-62. PMID: 1332625. View Source
• [4] AdisInsight. Miboplatin - Chugai Pharmaceutical. Discontinued-III for Breast, Ovarian, and Prostate cancer in Japan, 10 Jul 1998. View Source
• [5] sdrugs.com. Neoplat drug & pharmaceuticals. Active ingredient described as PtCl₂H₆N₂ (cisplatin), MW 300.1. View Source

Why Neoplat Cannot Replace Cisplatin or Carboplatin

The procurement or experimental substitution of Neoplat/Miboplatin with cisplatin or carboplatin is precluded by its unique structural hybridization, which generates a toxicity and pharmacological profile distinct from either parent comparator. Miboplatin shares carboplatin's 1,1-cyclobutanedicarboxylate leaving group—conferring greater aqueous stability and reduced spontaneous aquation relative to cisplatin's labile chloride ligands—yet its (R)-2-aminomethylpyrrolidine carrier ligand introduces chiral steric effects that alter DNA-adduct formation kinetics and recognition by repair machinery [1]. This translates into a quantitatively differentiated phenotype: less nephrotoxic than cisplatin, less myelosuppressive (specifically, less thrombocytopenic) than carboplatin, yet with leukopenia as its own dose-limiting toxicity [2]. Furthermore, its time-dependent cytotoxicity profile differs markedly from cisplatin, favoring prolonged infusion schedules over bolus administration [3]. These differences mean that dose conversion, toxicity management, and schedule design cannot be extrapolated from either cisplatin or carboplatin protocols without risking subtherapeutic dosing or unexpected myelosuppression.

Miboplatin (Target) Chiral (R)-aminomethylpyrrolidine carrier ligand plus CBDCA leaving group; reduced renal and platelet toxicity profile; time-dependent cytotoxicity favors prolonged infusion schedules Leukopenia reported as dose-limiting event

Cisplatin / Carboplatin Cisplatin: labile chloride ligands, high nephrotoxicity. Carboplatin: CBDCA leaving group but ammine carrier, severe thrombocytopenia. DNA-adduct kinetics and repair recognition differ Dose conversion and schedule design may not transfer directly

• [1] Morikawa K, Matsumoto T, Matsuoka Y, Koizumi K. The interactions of (-)-(R)-2-aminomethylpyrrolidine (1,1-cyclobutanedicarboxylato)platinum(II) monohydrate (DWA2114R) and related compounds with deoxyribonucleic acid. Chem Pharm Bull (Tokyo). 1992 Jan;40(1):212-9. PMID: 1576676. View Source
• [2] Nakai Y. Development of platinum analogues for the treatment of lung cancer. Gan To Kagaku Ryoho. 1992 Nov;19(13):2157-62. PMID: 1332625. View Source
• [3] Antitumor activities of new platinum compounds, DWA2114R, NK121 and 254-S, against human leukemia cells sensitive or resistant to cisplatin. Invest New Drugs. 1991;9:313-319. View Source

Miboplatin (Neoplat): Quantitative Differentiation Evidence

Renal Sparing Compared to Cisplatin

In a direct head-to-head rat study comparing single intravenous lethal-dose (LD) effects, DWA2114R (Miboplatin) at 100 mg/kg caused no significant change in blood urea nitrogen (BUN) or urinary sugar/protein levels, with body weight decrease remaining below 10%. In contrast, cisplatin (CDDP) at its sub-LD level of only 8 mg/kg produced a 20% body weight decrease and markedly elevated all nephrotoxicity parameters. Carboplatin (CBDCA) at 80 mg/kg showed a similarly mild renal profile to Miboplatin [1]. This demonstrates that Miboplatin achieves a substantially wider renal safety margin than cisplatin at comparably toxic dose levels.

Nephrotoxicity comparison

Head-to-head

Miboplatin 100 mg/kg i.v.
vs CDDP 8 mg/kg i.v.
>12.5× higher nephrotoxic dose threshold

Reported renal-sparing endpoint context in rat model; BUN and urinary parameters remained near baseline at lethal dose

Single i.v. injection, 3-week observation; Walker 256 model

Evidence Dimension	Nephrotoxicity at lethal/sub-lethal doses (rat model)
Target Compound Data	DWA2114R 100 mg/kg i.v.: body weight decrease <10%, no significant BUN or urinary parameter elevation
Comparator Or Baseline	CDDP 8 mg/kg i.v.: body weight decrease ~20%, markedly elevated BUN, urinary sugar, and urinary protein; CBDCA 80 mg/kg i.v.: body weight decrease <10%, no significant BUN/urinary changes
Quantified Difference	Miboplatin's nephrotoxic dose threshold exceeds cisplatin's by >12.5-fold on a mg/kg basis, with qualitatively milder renal injury at equitoxic doses
Conditions	Male and female rats, single i.v. injection, 3-week observation; Walker 256 carcinosarcoma model

Why This Matters

For procurement decisions in preclinical research settings where renal comorbidity is a concern or where cisplatin's nephrotoxicity confounds experimental endpoints, Miboplatin offers a quantitatively validated renal-sparing alternative to cisplatin while retaining a platinum-DNA adduct mechanism.

• [1] Akamatsu K, Endo K, Matsumoto T, Morikawa K, Koizumi M, Koizumi K, Mitsui H. Toxicological and Tumoricidal Evaluations of a New Platinum Complex, (-)-(R)-2-Aminomethylpyrrolidine(1,1-cyclobutanedicarboxylato)platinum(II) Monohydrate, in Rats. Jpn J Cancer Res. 1991 Jun;82(6):724-731. View Source

Reduced Thrombocytopenia vs Carboplatin

In the same rat toxicology study, peripheral blood cell monitoring over 3 weeks post-injection revealed that all three drugs (DWA2114R, CBDCA, CDDP) induced thrombocytopenia, moderate leukopenia, and slight anemia. However, carboplatin (CBDCA) induced the most severe thrombocytopenia: platelet count reduction of approximately 60% at half the LD. In contrast, equitoxic doses of DWA2114R and CDDP produced a more moderate platelet reduction of 35-43%, and recovery occurred approximately 3 days faster with DWA2114R than with CBDCA. Notably, only CDDP caused irreversible anemia [1]. The Phase I clinical trial confirmed leukopenia (particularly neutropenia) as the dose-limiting toxicity of DWA2114R, with a maximum tolerated dose exceeding 1,000 mg/m² and hepatotoxicity and nephrotoxicity rated as mild [2].

Platelet reduction vs CBDCA

Head-to-head

Platelet decrease 35–43% (Miboplatin)
vs ~60% (CBDCA, half LD)
Recovery ~3 days faster

Supports hematological endpoint differentiation: lower thrombocytopenia severity and faster recovery vs carboplatin

Rat model; Phase I confirmed neutropenia as dose-limiting

Evidence Dimension	Platelet count reduction and recovery kinetics
Target Compound Data	DWA2114R equitoxic dose: 35-43% platelet reduction; recovery ~3 days faster than CBDCA; no irreversible anemia
Comparator Or Baseline	CBDCA (half LD): ~60% platelet reduction, slower recovery; CDDP: 35-43% platelet reduction but irreversible anemia
Quantified Difference	~17-25 percentage-point lower thrombocytopenia severity vs. CBDCA; 3-day faster platelet recovery; absence of irreversible anemia (vs. CDDP)
Conditions	Rat model, single i.v. injection, peripheral blood monitored for 3 weeks; Phase I clinical trial in 39 patients, dose range 40-1,000 mg/m²

Why This Matters

For research or clinical protocols where carboplatin's severe thrombocytopenia is dose-limiting or where cumulative cisplatin-induced anemia complicates treatment, Miboplatin's hematological profile offers a therapeutically meaningful differentiation—less platelet suppression than carboplatin without the irreversible erythroid toxicity of cisplatin.

• [1] Akamatsu K, Endo K, Matsumoto T, Morikawa K, Koizumi M, Koizumi K, Mitsui H. Toxicological and Tumoricidal Evaluations of a New Platinum Complex, (-)-(R)-2-Aminomethylpyrrolidine(1,1-cyclobutanedicarboxylato)platinum(II) Monohydrate, in Rats. Jpn J Cancer Res. 1991 Jun;82(6):724-731. View Source
• [2] Ariyoshi Y, et al. A phase I study of DWA2114R. Gan To Kagaku Ryoho. 1992 May;19(5):657-64. PMID: 1580642. View Source

Reduced DNA Polymerase Inhibition Potency vs Cisplatin

In a direct comparative study using prokaryotic and eukaryotic DNA polymerases, preincubation of activated DNA with DWA2114R or CDDP reduced template activity in a dose-dependent manner. DWA2114R required a 6-fold higher drug concentration and 2-fold longer incubation time to achieve the same magnitude of template activity decrease as CDDP [1]. Despite this quantitative potency difference, both drugs produced identical DNA sequence-specific arrest patterns at guanine-guanine (GG), adenine-guanine (AG), and guanine-adenine-guanine (GAG) sequences with all polymerases tested (E. coli DNA polymerase I Klenow fragment, T7 DNA polymerase, calf thymus DNA polymerase α), confirming a conserved binding mode [1]. A separate study demonstrated that DWA2114R required a 10-fold higher concentration than CDDP to achieve the same maximum DNA interstrand cross-linking at 5 hours post-treatment, though DWA2114R may induce proportionally more interstrand (versus intrastrand) cross-links than CDDP [2].

DNA polymerase inhibition

Head-to-head

6× higher concentration
2× longer incubation
for equivalent inhibition vs CDDP

Lower molar target-engagement potency; conserved GG/AG/GAG arrest pattern supports shared binding mode

Cell-free assay, Klenow/T7/Pol α polymerases

Evidence Dimension	DNA template activity inhibition and interstrand cross-link formation
Target Compound Data	DWA2114R: 6× higher concentration and 2× longer incubation for equivalent DNA polymerase inhibition vs. CDDP; 10× higher concentration for equivalent interstrand cross-linking at 5h
Comparator Or Baseline	CDDP (cisplatin): baseline potency for DNA polymerase inhibition and interstrand cross-linking
Quantified Difference	6-fold (polymerase inhibition) to 10-fold (interstrand cross-linking) lower molar potency than CDDP; conserved GG/AG/GAG sequence arrest pattern
Conditions	Cell-free assay with activated DNA and purified DNA polymerases (Klenow fragment, T7 Pol, Pol α, Pol β); HeLa cells and normal human/FA/XPA fibroblasts for cross-linking

Why This Matters

The lower molar potency at the DNA target level means that Miboplatin cannot be dose-extrapolated from cisplatin on a mg-for-mg basis for achieving equivalent target engagement; this has direct implications for experimental design, requiring higher concentrations or longer exposure durations, and supports the clinical finding that prolonged infusion schedules optimize DWA2114R activity.

• [1] Iwata M, et al. Sequence-dependent termination of mammalian DNA polymerase reaction by a new platinum compound, (-)-(R)-2-aminomethylpyrrolidine(1,1-cyclobutane-dicarboxylato)-2-platinum(II) monohydrate. Jpn J Cancer Res. 1991 Apr;82(4):433-9. PMID: 1904423. View Source
• [2] DNA interstrand cross-linking, repair and lethal effects of DWA2114R in normal human, Fanconi's anemia and xeroderma pigmentosum cells. J Stomatol Soc Jpn. 1994;43(1):1-14. View Source

Partial Circumvention of Cisplatin Resistance

In a preclinical resistance model using the cisplatin-resistant human leukemia cell line K562/DDP (10-fold resistant to cisplatin), DWA2114R exhibited only 3.3-fold cross-resistance—substantially lower than the 10-fold resistance to cisplatin itself. By comparison, carboplatin showed 2.1-fold cross-resistance, NK-121 showed 1.6-fold, and nedaplatin (254-S) showed no cross-resistance (1.0-fold) in the same model [1]. This indicates that the resistance mechanisms selected by chronic cisplatin exposure only partially impair Miboplatin activity. Additionally, the antitumor effect of DWA2114R demonstrated greater dependence on both drug concentration and exposure time than cisplatin; increasing exposure duration progressively shifted the dose-response curve leftward, with a time-dependency index (ID₈₀ 1h/ID₈₀ 24h) substantially lower than cisplatin's, suggesting that continuous infusion would be the favorable clinical schedule [1].

Cisplatin resistance model

Head-to-head

Cross-resistance fold:
Miboplatin 3.3×
Cisplatin 10×
CBDCA 2.1×, 254-S 1.0×

Intermediate cross-resistance profile supports pharmacological probe use for dissecting platinum resistance mechanisms

K562/DDP leukemia model; pronounced time-dependency observed

Evidence Dimension	Resistance factor in cisplatin-resistant K562/DDP leukemia cells
Target Compound Data	DWA2114R: 3.3-fold cross-resistance (relative to parental K562)
Comparator Or Baseline	Cisplatin (DDP): 10-fold resistance; Carboplatin: 2.1-fold; NK-121: 1.6-fold; 254-S (nedaplatin): 1.0-fold
Quantified Difference	3.3-fold vs. 10-fold resistance for cisplatin—approximately 3-fold lower cross-resistance than the selecting agent itself
Conditions	K562 human leukemia cell line and its cisplatin-resistant subline K562/DDP; 1h or 24h drug exposure followed by 72h culture

Why This Matters

For researchers studying platinum resistance mechanisms or screening compounds against cisplatin-refractory models, Miboplatin provides a tool compound that partially circumvents cisplatin resistance while retaining a platinum-DNA adduct mechanism, offering an intermediate resistance profile between carboplatin (near-complete circumvention) and cisplatin (full cross-resistance).

• [1] Antitumor activities of new platinum compounds, DWA2114R, NK121 and 254-S, against human leukemia cells sensitive or resistant to cisplatin. Invest New Drugs. 1991;9:313-319. View Source

Hyperthermic Sensitization in Spheroids

In a comparative study of five platinum complexes combined with hyperthermia (44°C for 30 min) against HMV-I human malignant melanoma cells, all five drugs showed similar hyperthermic sensitization in monolayer cultures (comparable dose-modifying factors). However, in the more clinically relevant multicellular spheroid model—which recapitulates tumor microenvironmental barriers including limited drug penetration, hypoxia, and cell-cell contact effects—the rank order of hyperthermic sensitization magnitude was: CDDP > DWA2114R > 254-S (nedaplatin) > CBDCA (carboplatin) > NK-121 [1]. DWA2114R thus demonstrated the second-highest hyperthermic enhancement among tested platinum analogs in a 3D tumor model, outperforming both carboplatin and nedaplatin. The authors concluded that CDDP, DWA2114R, and 254-S are the most promising platinum complexes for clinical hyperthermic chemotherapy based on these spheroid findings [1].

Hyperthermic sensitization

Head-to-head

Ranked 2nd of 5
in multicellular spheroid model
CDDP > Miboplatin > 254-S > CBDCA > NK-121

Reported rank-order context in 3D tumor model; near-equivalent thermal sensitization to cisplatin with differentiated toxicity profile

HMV-I melanoma spheroids; 44°C, 30 min; clonogenic endpoint

Evidence Dimension	Hyperthermic sensitization magnitude in multicellular tumor spheroids
Target Compound Data	DWA2114R: rank 2nd out of 5 platinum complexes in hyperthermic enhancement in spheroids
Comparator Or Baseline	CDDP (rank 1st), 254-S (rank 3rd), CBDCA (rank 4th), NK-121 (rank 5th); all showed comparable sensitization in monolayers
Quantified Difference	Ranked second only to cisplatin; superior to carboplatin (CBDCA) and nedaplatin (254-S) in the spheroid microenvironment
Conditions	HMV-I human malignant melanoma multicellular spheroids; hyperthermia at 44°C for 30 min during latter part of 1h drug exposure; clonogenic assay endpoint

Why This Matters

For research programs investigating hyperthermic intraperitoneal chemotherapy (HIPEC), hyperthermic isolated limb perfusion, or other thermal enhancement strategies, DWA2114R represents a mechanistically attractive alternative to cisplatin—offering near-equivalent thermal sensitization in 3D tumor models with the added benefit of reduced nephrotoxicity, which is especially relevant when systemic absorption from regional hyperthermic perfusion is a clinical concern.

• [1] Hyperthermic enhancement of cell killing by five platinum complexes in human malignant melanoma cells grown as monolayer cultures and multicellular spheroids. Int J Radiat Oncol Biol Phys. 1993;25(3):491-497. View Source

Miboplatin (Neoplat): Research and Application Scenarios

Nephrotoxicity-Sparing Reference Compound for In Vivo Studies

In rodent xenograft or syngeneic tumor models where cisplatin's nephrotoxicity at efficacious doses confounds survival endpoints or limits cumulative dosing, Miboplatin serves as a mechanistically congruent alternative that delivers platinum-DNA adduct-mediated antitumor activity without significant renal function impairment. At its lethal dose (100 mg/kg i.v.), Miboplatin produces no significant change in BUN or urinary parameters, whereas cisplatin at just 8 mg/kg (12.5-fold lower) produces marked nephrotoxicity [1]. Researchers can thus achieve higher cumulative platinum exposure in vivo without the renal toxicity confound that limits cisplatin regimens, enabling cleaner evaluation of tumor growth inhibition endpoints.

Cisplatin Resistance Probe with Partial Cross-Resistance

In the K562/DDP cisplatin-resistant leukemia model, Miboplatin exhibits only 3.3-fold cross-resistance compared with 10-fold for cisplatin itself, while carboplatin shows 2.1-fold and nedaplatin shows no cross-resistance (1.0-fold) [2]. This intermediate resistance profile makes Miboplatin a valuable pharmacological probe for dissecting resistance mechanisms: its residual activity distinguishes between resistance factors that completely abrogate platinum sensitivity (affecting both cisplatin and Miboplatin) versus those that are cisplatin-specific (affecting only cisplatin). The compound's pronounced time-dependency further enables experimental designs that discriminate between concentration-dependent and exposure-duration-dependent resistance mechanisms.

Hyperthermic Chemotherapy in 3D Spheroid and Perfusion Models

Among five platinum complexes tested for hyperthermic sensitization in multicellular tumor spheroids, DWA2114R ranked second only to cisplatin in enhancement magnitude, outperforming carboplatin, nedaplatin, and NK-121 in this clinically relevant 3D model [3]. This positions Miboplatin as a preferred non-cisplatin platinum agent for hyperthermic chemotherapy research, particularly in experimental systems modeling HIPEC or isolated perfusion where the combination of thermal enhancement and reduced systemic toxicity (especially renal) is mechanistically and translationally relevant. The conserved DNA sequence-specific arrest pattern (GG, AG, GAG) shared with cisplatin ensures that hyperthermic sensitization data are mechanistically interpretable within established platinum-DNA damage response frameworks.

Structure-Toxicity Relationships with Chiral Carrier Ligands

Miboplatin's unique structural composition—a chiral (R)-2-aminomethylpyrrolidine carrier ligand paired with the same 1,1-cyclobutanedicarboxylate leaving group as carboplatin—makes it a key reference compound for structure-toxicity relationship (STR) investigations of platinum anticancer agents [4]. Comparative studies of the (R)- and (S)-isomers of Miboplatin have demonstrated differential antitumor and nephrotoxic activities, providing a stereochemically defined system for studying how carrier ligand chirality modulates both DNA binding geometry and toxicity [5]. For medicinal chemistry programs developing next-generation platinum complexes with heterocyclic amine carrier ligands, Miboplatin's comprehensive preclinical dataset—spanning toxicology, pharmacokinetics, DNA binding, and resistance—offers a uniquely well-characterized benchmark.

Application

Selection Property

Validation Focus

Nephrotoxicity-sparing in vivo reference

Renal safety-related endpoint context vs cisplatin

BUN and urinary parameter endpoints; cumulative platinum exposure without renal confound

Cisplatin resistance mechanistic probe

Partial cross-resistance profile

Resistance factor comparison in K562/DDP; time-dependency vs concentration-dependency endpoints

Hyperthermic chemotherapy 3D model studies

Thermal sensitization ranking in spheroids

Spheroid penetration and thermal enhancement endpoints; DNA damage response pathway interpretation

Structure–toxicity relationship investigations

Chiral carrier ligand (R)-isomer benchmark

Comparative (R)/(S) isomer endpoint review; DNA binding geometry and toxicity model-response context

• [1] Akamatsu K, Endo K, Matsumoto T, Morikawa K, Koizumi M, Koizumi K, Mitsui H. Toxicological and Tumoricidal Evaluations of DWA2114R in Rats. Jpn J Cancer Res. 1991 Jun;82(6):724-731. View Source
• [2] Antitumor activities of new platinum compounds, DWA2114R, NK121 and 254-S, against human leukemia cells sensitive or resistant to cisplatin. Invest New Drugs. 1991;9:313-319. View Source
• [3] Hyperthermic enhancement of cell killing by five platinum complexes in human malignant melanoma cells grown as monolayer cultures and multicellular spheroids. Int J Radiat Oncol Biol Phys. 1993;25(3):491-497. View Source
• [4] MeSH Supplementary Concept Data. DWA 2114. Carboplatin/analogs & derivatives. National Library of Medicine. View Source
• [5] Matumoto T, et al. Comparative antitumor and nephrotoxic activities of isomers. Br J Cancer. 1991;64:41. View Source